Cas no 66488-86-6 (3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid
• CAS No: 66488-86-6
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6599905
• PubChem ID: 121010819
• Update Time: 2025-11-06

3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid
• Benzenepropanoic acid, 4-ethoxy-3-methoxy-α-oxo-
• 66488-86-6
• EN300-1815416
• SY340882

• Inchi： 1S/C12H14O5/c1-3-17-10-5-4-8(7-11(10)16-2)6-9(13)12(14)15/h4-5,7H,3,6H2,1-2H3,(H,14,15)
• InChI Key： KWFXXZPUMLEJOZ-UHFFFAOYSA-N
• SMILES： C1(CC(=O)C(O)=O)=CC=C(OCC)C(OC)=C1

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 190-191 °C (decomp)
• Boiling Point: 378.1±32.0 °C(Predicted)
• pka: 2.40±0.54(Predicted)

Additional information on 3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid

3-(4-Ethoxy-3-methoxyphenyl)-2-oxopropanoic Acid (CAS No. 66488-86-6): Properties, Applications, and Market Insights

3-(4-Ethoxy-3-methoxyphenyl)-2-oxopropanoic acid (CAS No. 66488-86-6) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This compound, characterized by its unique oxopropanoic acid moiety and substituted phenyl ring, has garnered attention for its versatile reactivity and potential in drug discovery. In this comprehensive overview, we delve into its chemical properties, synthesis methods, industrial applications, and emerging trends in research.

The molecular structure of 3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid features an ethoxy and methoxy substitution on the phenyl ring, which influences its solubility, stability, and biological activity. With a molecular formula of C₁₂H₁₄O₅, this compound exhibits moderate polarity, making it soluble in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO). Its oxopropanoic acid group is a key functional site for further chemical modifications, enabling its use as an intermediate in synthesizing more complex molecules.

One of the most prominent applications of CAS No. 66488-86-6 is in the pharmaceutical industry, where it serves as a building block for active pharmaceutical ingredients (APIs). Researchers have explored its potential in developing anti-inflammatory and antioxidant agents, leveraging its phenylpropanoid backbone—a structure commonly found in natural bioactive compounds. Recent studies highlight its role in synthesizing novel heterocyclic compounds, which are pivotal in medicinal chemistry for targeting various diseases.

In agrochemicals, 3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid is investigated for its utility in designing eco-friendly pesticides and plant growth regulators. Its structural similarity to lignin precursors makes it a candidate for developing sustainable crop protection solutions. Additionally, the compound's methoxyphenyl derivatives are being studied for their potential in enhancing plant stress resistance, aligning with the growing demand for green chemistry in agriculture.

The synthesis of 66488-86-6 typically involves the condensation of vanillin derivatives with pyruvic acid or its esters, followed by selective etherification. Advances in catalytic methods have improved the yield and purity of this compound, addressing challenges related to byproduct formation. Continuous-flow chemistry and biocatalysis are emerging as sustainable alternatives for its production, reflecting the industry's shift toward greener synthetic routes.

Market trends indicate a rising demand for 3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid, driven by its expanding applications in drug discovery and specialty chemicals. Suppliers are focusing on scalable production techniques to meet the needs of pharmaceutical and agrochemical manufacturers. Regulatory compliance, particularly in regions like Europe and North America, emphasizes the importance of high-purity grades for research and industrial use.

From an SEO perspective, this content targets key search queries such as "3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid uses", "CAS 66488-86-6 suppliers", and "synthesis of oxopropanoic acid derivatives". By integrating these long-tail keywords naturally, the article enhances visibility while maintaining readability. The compound's relevance to drug intermediate synthesis and green chemistry aligns with trending topics in scientific and industrial communities.

In conclusion, 3-(4-ethoxy-3-methoxyphenyl)-2-oxopropanoic acid (CAS No. 66488-86-6) represents a valuable chemical entity with multifaceted applications. Its role in pharmaceuticals, agrochemicals, and sustainable synthesis underscores its importance in modern chemistry. As research progresses, this compound is poised to contribute further to innovations in health and agriculture, supported by advancements in synthetic methodologies and market-driven demand.